Cas no 10252-63-8 (4-(Methylamino)sulfonylbenzoic acid)

• Product Name: 4-(Methylamino)sulfonylbenzoic acid
• CAS No: 10252-63-8
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD05804382
• CID: 201338
• PubChem ID: 506056
• Update Time: 2025-06-12

4-(Methylamino)sulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(N-Methylsulfamoyl)benzoic acid
• 4-(methylsulfamoyl)benzoate
• 4-[(METHYLAMINO)SULFONYL]BENZOIC ACID
• 4-methylsulfamoylbenzoic acid
• Benzoic acid,4-[(methylamino)sulfonyl]-
• 4-(methylsulfamoyl)benzoic acid
• 4-(N-Methylsulfamoyl)
• CHEMBL130011
• SCHEMBL1764031
• FT-0683628
• Benzoic acid, 4-[(methylamino)sulfonyl]-
• 4-methylaminosulfonylbenzoic acid
• Z53038396
• 4-[(methylamino)sulfonyl]benzoic acid, AldrichCPR
• A896789
• 4-(N-Methylsulfamoyl)benzoicacid
• AKOS000112034
• BS-13901
• CS-0213163
• 4-(methylaminosulfonyl)benzoic acid
• PAOYGUDKABVANA-UHFFFAOYSA-N
• 10252-63-8
• EN300-13903
• CCG-356527
• DTXSID40333440
• 4-Methylsulfamoyl-benzoic acid
• MFCD05804382
• SB76866
• AT24956
• SY003081
• BB 0237912
• STK803588
• 4-(Methylamino)sulfonylbenzoic acid

• MDL： MFCD05804382
• Inchi： 1S/C8H9NO4S/c1-9-14(12,13)7-4-2-6(3-5-7)8(10)11/h2-5,9H,1H3,(H,10,11)
• InChI Key： PAOYGUDKABVANA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 214.01700
• Monoisotopic Mass: 214.017403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 247-249 °C
• Boiling Point: 405.9 ℃ at 760 mmHg
• Flash Point: 199.3±29.3 °C
• PSA: 94.68000
• LogP: 0.42990
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(Methylamino)sulfonylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(Methylamino)sulfonylbenzoic acid

4-(Methylamino)sulfonylbenzoic acid (CAS No. 10252-63-8): A Comprehensive Overview

4-(Methylamino)sulfonylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 10252-63-8, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a sulfonyl group and an amino substituent on a benzoic acid backbone, exhibits a unique set of chemical properties that make it valuable in various applications, particularly in the development of novel therapeutic agents.

The structural composition of 4-(Methylamino)sulfonylbenzoic acid contributes to its reactivity and functionality. The presence of the sulfonyl group (SO₂NH₂) enhances its ability to interact with biological targets, while the methylamino moiety (CH₃NH₂) provides additional binding affinity. These features have positioned this compound as a key intermediate in synthetic chemistry, enabling the creation of complex molecules with potential pharmacological activity.

In recent years, 4-(Methylamino)sulfonylbenzoic acid has been extensively studied for its role in drug discovery and development. Its derivatives have shown promise in modulating various biological pathways, making it a valuable scaffold for designing new medications. For instance, researchers have explored its potential in developing inhibitors targeting enzymes involved in inflammatory responses and metabolic disorders.

One of the most compelling aspects of 4-(Methylamino)sulfonylbenzoic acid is its adaptability in medicinal chemistry. The compound's core structure can be modified through functional group interconversion, allowing chemists to tailor its properties for specific applications. This flexibility has led to the synthesis of numerous analogs with enhanced efficacy and reduced toxicity compared to parent compounds.

The pharmaceutical industry has been particularly interested in leveraging 4-(Methylamino)sulfonylbenzoic acid for the development of anti-inflammatory and analgesic agents. Studies have demonstrated that certain derivatives exhibit significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Additionally, these derivatives have shown potential in alleviating pain through mechanisms involving opioid receptor modulation.

Beyond its pharmaceutical applications, 4-(Methylamino)sulfonylbenzoic acid has found utility in materials science and agrochemical research. Its unique chemical properties make it suitable for developing advanced materials with specific functionalities, such as liquid crystals and conductive polymers. In agrochemistry, derivatives of this compound have been investigated for their herbicidal and fungicidal properties, offering new solutions for crop protection.

The synthesis of 4-(Methylamino)sulfonylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include sulfonylation followed by amination or vice versa. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound in larger quantities for industrial applications.

In conclusion, 4-(Methylamino)sulfonylbenzoic acid (CAS No. 10252-63-8) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and agrochemicals. Its unique structural features and chemical properties continue to drive innovation in drug discovery and material development. As research progresses, it is expected that new derivatives and applications will emerge, further solidifying its importance in the scientific community.